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The (4+) oxidation state in simple palladium compounds

Chemical Communications (London) Pub Date: DOI: 10.1039/C1966000155A

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The (4+) oxidation state in simple palladium compounds

The (4+) oxidation state in simple palladium compounds

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